Cas no 26269-09-0 (6-Benzothiazolol,2-(2-propen-1-ylamino)-)

6-Benzothiazolol,2-(2-propen-1-ylamino)- structure
26269-09-0 structure
Product name:6-Benzothiazolol,2-(2-propen-1-ylamino)-
CAS No:26269-09-0
MF:C10H10N2OS
MW:206.264200687408
CID:242613

6-Benzothiazolol,2-(2-propen-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolol,2-(2-propen-1-ylamino)-
    • 6-Benzothiazolol, 2-(allylamino)- (8CI)
    • 6-Benzothiazolol,2-(2-propenylamino)- (9CI)
    • 6-Benzothiazolol,2-(2-propenylamino)-(9CI)
    • 6-Benzothiazolol, 2-(2-propen-1-ylamino)-
    • Inchi: 1S/C10H10N2OS/c1-2-5-11-10-12-8-4-3-7(13)6-9(8)14-10/h2-4,6,13H,1,5H2,(H,11,12)
    • InChI Key: YGOMRONHEQHLKM-UHFFFAOYSA-N
    • SMILES: S1C2=CC(O)=CC=C2N=C1NCC=C

Computed Properties

  • Exact Mass: 206.0515

Experimental Properties

  • Density: 1.354±0.06 g/cm3(Predicted)
  • Melting Point: 129-131 °C(Solv: acetone (67-64-1))
  • Boiling Point: 364.2±44.0 °C(Predicted)
  • PSA: 45.15
  • pka: 9.01±0.40(Predicted)

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